Cas no 61947-27-1 (1,2-Cyclohexanedithiol)
1,2-Cyclohexanedithiol structure
Product Name:1,2-Cyclohexanedithiol
CAS No:61947-27-1
MF:C6H12S2
MW:148.289479255676
CID:462659
PubChem ID:5242646
Update Time:2025-04-19
1,2-Cyclohexanedithiol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedithiol
- 61947-27-1
- 1,2-Dimercaptocyclohexan
- Cyclohexane-1,2-dithiol
- SCHEMBL64268
- YKRCKUBKOIVILO-UHFFFAOYSA-N
- A902991
-
- Inchi: 1S/C6H12S2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2
- InChI Key: YKRCKUBKOIVILO-UHFFFAOYSA-N
- SMILES: SC1CCCCC1S
Computed Properties
- Exact Mass: 148.03816
- Monoisotopic Mass: 148.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 62.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 2Ų
Experimental Properties
- PSA: 0
1,2-Cyclohexanedithiol Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
61947-27-1 (1,2-Cyclohexanedithiol) Related Products
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